2-(3-fluorophenyl)-4,5-bis(4-methoxyphenyl)-1H-imidazole

• IUPAC Name: 2-(3-fluorophenyl)-4,5-bis(4-methoxyphenyl)-1H-imidazole
• InChI: InChI=1S/C23H19FN2O2/c1-27-19-10-6-15(7-11-19)21-22(16-8-12-20(28-2)13-9-16)26-23(25-21)17-4-3-5-18(24)14-17/h3-14H,1-2H3,(H,25,26)
• InChI Key: CTZPFKOZXADABY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(N=C(N2)C3=CC(=CC=C3)F)C4=CC=C(C=C4)OC
• Molecular Formula: C23H19FN2O2
• DSSTOX Substance ID: DTXSID30360326
• Molecular Weight: 374.4 g/mol
• CAS RN: 73445-47-3

Description

The compound “2-(3-fluorophenyl)-4,5-bis(4-methoxyphenyl)-1H-imidazole” is a complex organic molecule that contains an imidazole ring, which is a five-membered ring with two non-adjacent nitrogen atoms. The imidazole ring is substituted with three phenyl rings, one of which is fluorinated and two of which are methoxylated.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the imidazole ring and the three phenyl rings. The electronic and steric effects of the fluorine and methoxy substituents would likely influence the overall shape and reactivity of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the electron-withdrawing fluorine atom and the electron-donating methoxy groups. The imidazole ring is a common motif in many biologically active compounds and can participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar imidazole ring and the nonpolar phenyl rings could impact its solubility, melting point, and other properties.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many imidazole-containing compounds are used as pharmaceuticals and their mechanisms of action often involve interactions with biological targets such as enzymes or receptors.

Safety and Hazards

As with any chemical compound, handling “2-(3-fluorophenyl)-4,5-bis(4-methoxyphenyl)-1H-imidazole” would require appropriate safety precautions. It’s important to refer to the material safety data sheet (MSDS) for specific information on hazards, handling, storage, and disposal.

Future Directions

The future research directions for this compound could involve exploring its potential uses in various fields such as medicinal chemistry, materials science, or chemical biology. Further studies could also investigate its synthesis, reactivity, and physical properties in more detail.